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Compound of Interest

Compound Name: EMD 495235

Cat. No.: B1639812 Get Quote

Technical Support Center: EMD 495235
This technical support center provides guidance on the stability and storage of EMD 495235, a

research compound. The information is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for EMD 495235?

A1: For long-term stability, EMD 495235 should be stored at -20°C in a tightly sealed container,

protected from light. Under these conditions, the compound is stable for at least two years.

Q2: Can I store EMD 495235 at 4°C for a short period?

A2: Yes, for short-term storage (up to one month), EMD 495235 can be stored at 4°C.

However, it is crucial to minimize exposure to humidity and light.

Q3: How should I handle the compound upon receiving it?

A3: Upon receipt, it is recommended to equilibrate the vial to room temperature before opening

to prevent moisture condensation. The compound is supplied as a solid, and any unused

portion should be stored under the recommended long-term conditions.

Q4: Is EMD 495235 sensitive to light?
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A4: Yes, EMD 495235 is photolabile. All handling and experimental procedures should be

performed under subdued light conditions. Use amber vials or wrap containers with aluminum

foil to protect from light exposure.

Q5: What solvents are recommended for dissolving EMD 495235?

A5: EMD 495235 is soluble in organic solvents such as DMSO and ethanol. For aqueous

solutions, it is recommended to first prepare a concentrated stock solution in an organic solvent

and then dilute it with the aqueous buffer of choice.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify that the compound has

been stored at -20°C and

protected from light. Prepare

fresh stock solutions.

Repeated freeze-thaw cycles

of stock solutions.

Aliquot stock solutions into

single-use volumes to avoid

multiple freeze-thaw cycles.

Difficulty dissolving the

compound

Incorrect solvent or low

temperature.

Ensure the use of a

recommended organic solvent

like DMSO. Gently warm the

solution to aid dissolution if

necessary.

Compound has absorbed

moisture.

Equilibrate the vial to room

temperature before opening.

Store in a desiccator if

necessary.

Precipitation of the compound

in aqueous media

Low solubility in aqueous

buffers.

Increase the percentage of the

organic co-solvent or use a

surfactant. Prepare fresh

dilutions from the stock

solution for each experiment.
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Stability Data
The stability of EMD 495235 has been evaluated under various conditions. The following tables

summarize the percentage of the compound remaining after storage.

Table 1: Solid-State Stability of EMD 495235

Storage

Condition
1 Month 6 Months 12 Months 24 Months

-20°C, Protected

from Light
>99% >99% >99% >99%

4°C, Protected

from Light
>99% 98.5% 97.2% 95.1%

25°C / 60% RH,

Protected from

Light

98.1% 94.3% 90.5% 85.4%

40°C / 75% RH,

Protected from

Light

95.2% 88.7% 81.3% 72.6%

25°C, Exposed

to Light
90.3% 75.8% 60.1% 45.9%

Table 2: Stability of EMD 495235 in Solution (10 mM in DMSO)

Storage

Condition
1 Week 1 Month 3 Months 6 Months

-20°C >99% >99% 98.9% 97.5%

4°C 98.7% 96.4% 92.1% 87.8%

25°C 95.1% 89.9% 80.4% 70.2%
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Protocol 1: Solid-State Stability Assessment

Sample Preparation: Weigh approximately 5 mg of EMD 495235 into separate amber glass

vials for each storage condition and time point.

Storage: Store the vials under the conditions specified in Table 1.

Sample Analysis: At each designated time point, dissolve the contents of a vial in a known

volume of DMSO to a final concentration of 1 mg/mL.

Quantification: Analyze the samples by High-Performance Liquid Chromatography (HPLC)

with a UV detector. The peak area of EMD 495235 is compared to that of a freshly prepared

standard solution to determine the percentage remaining.

Protocol 2: Solution Stability Assessment

Sample Preparation: Prepare a 10 mM stock solution of EMD 495235 in DMSO.

Aliquoting: Aliquot the stock solution into amber vials.

Storage: Store the aliquots under the conditions specified in Table 2.

Sample Analysis: At each time point, analyze an aliquot directly by HPLC.

Quantification: Compare the peak area of the stored sample to that of a freshly prepared 10

mM solution to determine the percentage remaining.
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Caption: Recommended workflow for handling and storage of EMD 495235.
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Caption: Troubleshooting logic for inconsistent experimental results.

To cite this document: BenchChem. [EMD 495235 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639812#emd-495235-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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